Cas no 1343739-71-8 (2-Fluoro-4-(2-methylpropyl)aniline)
2-Fluoro-4-(2-methylpropyl)aniline Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL20223460
- AKOS013202808
- 1343739-71-8
- CS-0245132
- EN300-2997782
- 2-fluoro-4-(2-methylpropyl)aniline
- 2-Fluoro-4-(2-methylpropyl)aniline
-
- MDL: MFCD19598699
- Inchi: 1S/C10H14FN/c1-7(2)5-8-3-4-10(12)9(11)6-8/h3-4,6-7H,5,12H2,1-2H3
- InChI Key: MGNVWBWUHFPWRL-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC(C)C)N
Computed Properties
- Exact Mass: 167.111027613g/mol
- Monoisotopic Mass: 167.111027613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
2-Fluoro-4-(2-methylpropyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2997782-1.0g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-2997782-0.05g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 0.05g |
$226.0 | 2023-09-06 | |
| Enamine | EN300-2997782-0.1g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 0.1g |
$337.0 | 2023-09-06 | |
| Enamine | EN300-2997782-0.25g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 0.25g |
$481.0 | 2023-09-06 | |
| Enamine | EN300-2997782-0.5g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 0.5g |
$758.0 | 2023-09-06 | |
| Enamine | EN300-2997782-1g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 1g |
$971.0 | 2023-09-06 | |
| Enamine | EN300-2997782-2.5g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 2.5g |
$1903.0 | 2023-09-06 | |
| Enamine | EN300-2997782-5g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 5g |
$2816.0 | 2023-09-06 | |
| Enamine | EN300-2997782-10g |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 10g |
$4176.0 | 2023-09-06 | |
| Aaron | AR0291YK-50mg |
2-fluoro-4-(2-methylpropyl)aniline |
1343739-71-8 | 95% | 50mg |
$336.00 | 2025-02-17 |
2-Fluoro-4-(2-methylpropyl)aniline Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-Fluoro-4-(2-methylpropyl)aniline
Recent Advances in the Study of 2-Fluoro-4-(2-methylpropyl)aniline (CAS: 1343739-71-8) in Chemical Biology and Pharmaceutical Research
The compound 2-Fluoro-4-(2-methylpropyl)aniline (CAS: 1343739-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its fluoro and isobutyl substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers aiming to develop novel pharmacological agents.
One of the key areas of investigation has been the synthesis and optimization of 2-Fluoro-4-(2-methylpropyl)aniline. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. For instance, a study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly reduces the reaction time and improves the overall yield of the compound. This advancement is crucial for scaling up production and facilitating further biological testing.
In terms of biological activity, preliminary studies have indicated that 2-Fluoro-4-(2-methylpropyl)aniline exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory pathways. A recent in vitro study demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects and assess safety profiles.
Another promising avenue of research involves the use of 2-Fluoro-4-(2-methylpropyl)aniline as a building block for more complex pharmaceutical compounds. Its unique chemical structure allows for modifications that can enhance drug-like properties such as bioavailability and target specificity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into a series of novel kinase inhibitors, showing improved potency and selectivity compared to existing analogs.
Despite these advancements, challenges remain in the development and application of 2-Fluoro-4-(2-methylpropyl)aniline. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinically viable therapies.
In conclusion, 2-Fluoro-4-(2-methylpropyl)aniline (CAS: 1343739-71-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential for structural modification make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, contributing to the advancement of drug discovery and development.
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